Cas no 102233-00-1 (Pyrido[2,3-d]pyrimidine-5-carboxylicacid, 1,2,3,4-tetrahydro-7-methyl-2,4-dioxo-1-phenyl-, ethyl ester)

• Product Name: Pyrido[2,3-d]pyrimidine-5-carboxylicacid, 1,2,3,4-tetrahydro-7-methyl-2,4-dioxo-1-phenyl-, ethyl ester
• CAS No: 102233-00-1
• MF: C₁₇H₁₅N₃O₃S
• MW: 341.384302377701
• CID: 220891
• PubChem ID: 24844972
• Update Time: 2025-04-19

Pyrido[2,3-d]pyrimidine-5-carboxylicacid, 1,2,3,4-tetrahydro-7-methyl-2,4-dioxo-1-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidine-5-carboxylicacid, 1,2,3,4-tetrahydro-7-methyl-2,4-dioxo-1-phenyl-, ethyl ester
• ethyl 7-methyl-4-oxo-1-phenyl-2-sulfanylidenepyrido[2,3-d]pyrimidine-5-carboxylate
• DTXSID90144806
• 102233-00-1
• 2H-Pyrido(2,3-d)pyrimidine-5-carboxylic acid, 3,4-dihydro-7-methyl-4-oxo-1-phenyl-2-thioxo-, ethyl ester

• Inchi： 1S/C17H15N3O3S/c1-3-23-16(22)12-9-10(2)18-14-13(12)15(21)19-17(24)20(14)11-7-5-4-6-8-11/h4-9H,3H2,1-2H3,(H,19,21,24)
• InChI Key： AFCMUSXQNPCFLP-UHFFFAOYSA-N
• SMILES： S=C1NC(C2C(C(=O)OCC)=CC(C)=NC=2N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 341.083413g/mol
• Monoisotopic Mass: 341.083413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 341.4g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 109.07000
• LogP: 2.92840